Cas no 331847-07-5 ((S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride)
(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl
- (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic acid;hydrochloride
- (S)-3-AMINO-4-PENTAFLUOROPHENYLBUTYRIC ACID-HCL
- AS-48817
- (S)-3-Amino-4-pentafluorophenylbutanoicacidhydrochloride
- 270063-41-7
- AKOS015948855
- FD10121
- (S)-3-AMINO-4-PENTAFLUOROPHENYLBUTANOIC ACID HYDROCHLORIDE
- CS-0328167
- Pentafluoro-L-beta-homophenylalanine hydrochloride
- (S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
- (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic Acid Hydrochloride
- (3S)-3-amino-4-(pentafluorophenyl)butanoic acid hydrochloride
- 331847-07-5
- MFCD01861037
- (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
-
- MDL: MFCD01861037
- Inchi: 1S/C10H8F5NO2.ClH/c11-6-4(1-3(16)2-5(17)18)7(12)9(14)10(15)8(6)13;/h3H,1-2,16H2,(H,17,18);1H/t3-;/m0./s1
- InChI Key: ZZFVLTJRIMBREK-DFWYDOINSA-N
- SMILES: Cl.FC1C(=C(C(=C(C=1C[C@@H](CC(=O)O)N)F)F)F)F
Computed Properties
- Exact Mass: 305.0241970Da
- Monoisotopic Mass: 305.0241970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220692-250mg |
(S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride |
331847-07-5 | 95% | 250mg |
$284 | 2021-06-09 | |
| Chemenu | CM220692-250mg |
(S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride |
331847-07-5 | 95% | 250mg |
$284 | 2023-02-18 | |
| abcr | AB389248-1 g |
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl |
331847-07-5 | 1g |
€722.00 | 2023-06-17 | ||
| abcr | AB389248-1g |
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl; . |
331847-07-5 | 1g |
€290.40 | 2025-03-19 | ||
| abcr | AB389248-5g |
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl; . |
331847-07-5 | 5g |
€881.40 | 2025-03-19 |
(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
Comprehensive Overview of (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride (CAS No. 331847-07-5)
(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride (CAS No. 331847-07-5) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the pentafluorophenyl group and amino acid backbone, make it a valuable intermediate for designing bioactive molecules. Researchers frequently explore its applications in peptide mimetics, enzyme inhibitors, and drug discovery, aligning with current trends in targeted therapy and precision medicine.
The compound's chiral purity and hydrochloride salt form enhance its stability and solubility, critical for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent publications highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative and metabolic disease research. With the growing demand for fluorinated pharmaceuticals, this compound's pentafluorophenyl moiety offers distinct advantages in improving lipophilicity and metabolic stability.
Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 331847-07-5, ensuring compliance with ICH guidelines for impurity profiling. The compound's synthetic route often involves asymmetric catalysis, reflecting advancements in green chemistry and atom economy—key concerns for sustainable pharmaceutical manufacturing. Its enantiomeric excess (ee) is typically >99%, meeting stringent requirements for clinical trial materials.
In the context of AI-driven drug design, (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride serves as a scaffold for virtual screening libraries. Computational studies leverage its 3D pharmacophore features to predict interactions with biological targets like proteases or kinases. This aligns with industry efforts to reduce drug development timelines through in silico modeling—a frequently searched topic in biotech forums.
Storage recommendations for this compound emphasize protection from moisture and light, with optimal stability at -20°C under inert atmosphere. These protocols address common user queries about chemical shelf life and handling best practices. Suppliers often provide certificates of analysis (CoA) detailing residual solvent levels and elemental analysis data, ensuring transparency for regulatory submissions.
The rising interest in fluorine-containing drugs (e.g., JAK inhibitors and SGLT2 inhibitors) underscores the relevance of 331847-07-5. Its pentafluorophenyl group mimics phenyl rings while offering improved binding affinity—a strategy explored in recent COVID-19 antiviral research. Such applications dominate scientific discussions, making this compound a frequent subject in patent literature and grant proposals.
For formulation scientists, the hydrochloride salt form of this compound facilitates salt selection studies, a critical step in preformulation workflows. Its zwitterionic nature at physiological pH enables compatibility with lipid-based delivery systems, addressing challenges in oral bioavailability enhancement—a trending focus area in nanomedicine research.
331847-07-5 ((S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride) Related Products
- 735256-11-8((3R)-3-amino-4-(2-fluorophenyl)butanoic acid)
- 936630-57-8((3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid)
- 881995-69-3(methyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate)
- 1267393-37-2((3R)-3-Amino-4-(2-fluorophenyl)butanoic Acid)
- 269398-92-7((R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride)
- 682803-77-6(3-amino-3-(2,4,5-trifluorophenyl)propanoic acid)
- 1204818-19-8((R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride)
- 682804-49-5(3-Amino-3-pentafluorophenyl-propionic acid)
- 270063-41-7(Pentafluoro-L-beta-homophenylalanine hydrochloride)
- 1217809-78-3((S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride)